Stabilization of selenium cathodes via in situ formation of protective solid electrolyte layer†
Journal of Materials Chemistry A Pub Date: 2014-10-08 DOI: 10.1039/C4TA04467C
Abstract
The lithium/selenium (Li/Se) rechargeable battery chemistry offers a higher energy density than traditional Li ion battery cells. However, high solubility of polyselenides in suitable electrolytes causes Se loss during electrochemical cycling, and leads to poor cycle stability. This study presents a simple technique to form a protective, solid electrolyte layer on the cathode surface. This protective layer remains permeable to Li ions, but prevents transport of polyselenides, thus dramatically enhancing cell cycle stability. The greatly reduced reactivity of polyselenides with fluorinated carbonates (such as fluoroethylene carbonates [FEC]) permits using their in situ reduction for low-cost formation of protective coatings on Se cathodes.
![Graphical abstract: Stabilization of selenium cathodes via in situ formation of protective solid electrolyte layer](http://scimg.chem960.com/usr/1/C4TA04467C.jpg)
Recommended Literature
- [1] Structure characteristics and photoactivity of simultaneous luminescence and photocatalysis in CaV2O6 nanorods synthesized by the sol–gel Pechini method
- [2] Repeatable deep-tissue activation of persistent luminescent nanoparticles by soft X-ray for high sensitivity long-term in vivo bioimaging†
- [3] Heterogeneous zirconia-supported ruthenium catalyst for highly selective hydrogenation of 5-hydroxymethyl-2-furaldehyde to 2,5-bis(hydroxymethyl)furans in various n-alcohol solvents†
- [4] Growth mechanism study viain situ epitaxial growth of high-oriented ZnO nanowires†
- [5] Pt–Co deposited on polyaniline-modified carbon for the electro-reduction of oxygen: the interaction between Pt–Co nanoparticles and polyaniline†
- [6] Tuned biodegradation using poly(hydroxybutyrate-co-valerate) nanobiohybrids: Emerging biomaterials for tissue engineering and drug delivery†
- [7] Generalized green synthesis and formation mechanism of sponge-like ferrite micro-polyhedra with tunable structure and composition†
- [8] Thermostable birefringent copolyimide films based on azobenzene-containing pyrimidine diamines†
- [9] Modifying a partial corn-sql layer-based (3,3,3,3,4,4)-c topological MOF by substitution of OH− with Cl− and its highly selective adsorption of C2 hydrocarbons over CH4†
- [10] Ni on graphene oxide: a highly active and stable alkaline oxygen evolution catalyst†